Cas no 50903-06-5 (Pyrrolidine, 1-[(4-nitrophenyl)thioxomethyl]-)

Pyrrolidine, 1-[(4-nitrophenyl)thioxomethyl]- structure
50903-06-5 structure
Product name:Pyrrolidine, 1-[(4-nitrophenyl)thioxomethyl]-
CAS No:50903-06-5
MF:C11H12N2O2S
MW:236.290181159973
CID:1569919
PubChem ID:831466

Pyrrolidine, 1-[(4-nitrophenyl)thioxomethyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidine, 1-[(4-nitrophenyl)thioxomethyl]-
    • MLS000674880
    • CHEMBL1385208
    • 1-{4-nitrobenzothioyl}pyrrolidine
    • (4-NITROPHENYL)(1-PYRROLIDINYL)METHANETHIONE
    • SR-01000259512-1
    • Oprea1_494515
    • (4-nitrophenyl)(pyrrolidin-1-yl)methanethione
    • 1-(4-nitro-thiobenzoyl)-pyrrolidine
    • AKOS000348353
    • 50903-06-5
    • (4-nitrophenyl)-pyrrolidin-1-ylmethanethione
    • SR-01000259512
    • HMS2727B12
    • STK055598
    • AK-968/15361308
    • SMR000291921
    • AKOS005068418
    • 1-(4-NITROBENZENECARBOTHIOYL)PYRROLIDINE
    • 1-[(4-nitrophenyl)carbonothioyl]pyrrolidine
    • Inchi: InChI=1S/C11H12N2O2S/c14-13(15)10-5-3-9(4-6-10)11(16)12-7-1-2-8-12/h3-6H,1-2,7-8H2
    • InChI Key: QHYKYRYXFGOVOV-UHFFFAOYSA-N
    • SMILES: C1CCN(C1)C(=S)C2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 236.06206
  • Monoisotopic Mass: 236.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 81.2Ų

Experimental Properties

  • PSA: 46.38

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